Cas no 1807150-60-2 (3-Bromo-6-nitropyridine-2-carbonyl chloride)

• Product Name: 3-Bromo-6-nitropyridine-2-carbonyl chloride
• CAS No: 1807150-60-2
• MF: C₆H₂BrClN₂O₃
• MW: 265.448679447174
• CID: 4901795
• Update Time: 2025-06-20

3-Bromo-6-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C6H2BrClN2O3/c7-3-1-2-4(10(12)13)9-5(3)6(8)11/h1-2H
• InChI Key： BYNIJYYVZONEAJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C([N+](=O)[O-])N=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 3-Bromo-6-nitropyridine-2-carbonyl chloride

Introduction to 3-Bromo-6-nitropyridine-2-carbonyl chloride (CAS No. 1807150-60-2) and Its Applications in Modern Chemical Biology

3-Bromo-6-nitropyridine-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807150-60-2, is a highly versatile intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the class of nitropyridine derivatives, which have garnered significant attention due to their broad spectrum of biological activities and synthetic utility. The presence of both bromo and nitro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for the development of novel heterocyclic compounds.

The nitro group in 3-Bromo-6-nitropyridine-2-carbonyl chloride plays a crucial role in its chemical behavior, enabling nucleophilic aromatic substitution reactions and facilitating further functionalization. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to introduce complexity into drug molecules. The bromo substituent, on the other hand, provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures prevalent in many bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas. 3-Bromo-6-nitropyridine-2-carbonyl chloride has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common pharmacophore in these inhibitors, and modifications at the 2-position, 3-position, and 6-position provide opportunities to fine-tune binding affinity and selectivity. For instance, studies have demonstrated that replacing the carbonyl chloride moiety with other leaving groups can yield derivatives with improved solubility and metabolic stability.

Moreover, the carbonyl chloride group in 3-Bromo-6-nitropyridine-2-carbonyl chloride is highly reactive towards nucleophiles, allowing for efficient acylation of amino groups in peptides and proteins. This property has been exploited in the development of protease inhibitors, which are critical in treating viral infections and inflammatory diseases. The ability to introduce this intermediate into larger molecular frameworks has also opened new avenues in peptidomimetic chemistry, where structural analogs of natural peptides are designed to enhance potency and reduce immunogenicity.

Recent advancements in computational chemistry have further highlighted the synthetic potential of 3-Bromo-6-nitropyridine-2-carbonyl chloride. Molecular modeling studies have revealed that subtle changes in the substitution pattern can significantly alter the binding mode of these compounds to their target enzymes. This has led to the discovery of novel scaffolds with improved pharmacokinetic profiles. For example, virtual screening campaigns have identified derivatives with enhanced binding affinity to Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis.

The agrochemical industry has also benefited from the versatility of 3-Bromo-6-nitropyridine-2-carbonyl chloride. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The introduction of electron-withdrawing groups like nitro and bromo enhances the bioactivity of these molecules by improving their lipophilicity and binding affinity to biological targets. Recent patents have described novel pyridine derivatives synthesized from this intermediate that exhibit potent activity against resistant weed species while maintaining environmental safety.

In conclusion, 3-Bromo-6-nitropyridine-2-carbonyl chloride (CAS No. 1807150-60-2) is a cornerstone compound in modern chemical biology, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique reactivity profile allows for diverse functionalization strategies, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and sustainable synthetic methods, this compound will undoubtedly remain at the forefront of innovation in heterocyclic chemistry.